Akt Inhibitor (10-NCP)
Akt Inhibitor (10-NCP)
Selective inhibitor of Akt/PKB. Inhibits IGF-1-stimulated phosphorylation and activation of Akt (complete inhibition at 2.5 μM), suppressing downstream activation of mTOR, p70 S6 kinase and S6 ribosomal protein. Shows no activity at PDK1, SGK1 or PI 3-kinase. Inhibits cell growth (IC50 ~ 2-6 μM) and induces apoptosis in rhabdomyosarcoma cells.
Brand Name:
Vulcanchem
CAS No.:
925681-41-0
VCID:
VC0004525
InChI:
InChI=1S/C20H25ClN2O.ClH/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23;/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3;1H
SMILES:
CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl
Molecular Formula:
C20H26Cl2N2O
Molecular Weight:
381.3 g/mol
Akt Inhibitor (10-NCP)
CAS No.: 925681-41-0
Inhibitors
VCID: VC0004525
Molecular Formula: C20H26Cl2N2O
Molecular Weight: 381.3 g/mol
| CAS No. | 925681-41-0 |
|---|---|
| Product Name | Akt Inhibitor (10-NCP) |
| Molecular Formula | C20H26Cl2N2O |
| Molecular Weight | 381.3 g/mol |
| IUPAC Name | 4-(2-chlorophenoxazin-10-yl)-N,N-diethylbutan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C20H25ClN2O.ClH/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23;/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3;1H |
| Standard InChIKey | SVKSJUIYYCQZEC-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl |
| Canonical SMILES | CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Selective inhibitor of Akt/PKB. Inhibits IGF-1-stimulated phosphorylation and activation of Akt (complete inhibition at 2.5 μM), suppressing downstream activation of mTOR, p70 S6 kinase and S6 ribosomal protein. Shows no activity at PDK1, SGK1 or PI 3-kinase. Inhibits cell growth (IC50 ~ 2-6 μM) and induces apoptosis in rhabdomyosarcoma cells. |
| Synonyms | 10-[4/'-(N,N-Diethylamino)butyl]-2-chlorophenoxazine hydrochloride |
| PubChem Compound | 16760284 |
| Last Modified | Nov 11 2021 |
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